![B1575295 Poly(A) polymerase gamma (724-734)](/img/no-structure.png)
Poly(A) polymerase gamma (724-734)
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Description
Poly(A) polymerase gamma
Scientific Research Applications
1. Molecular and Cellular Functions
Poly(ADP-ribose) polymerases (PARPs), including Poly(A) polymerase gamma, play crucial roles in various nuclear and cytoplasmic processes. They are involved in cellular signaling pathways, influencing gene expression, RNA and protein abundance, and the activity of proteins involved in signaling responses. Their function in a PAR-dependent response network is vital for physiological and pathological responses, making them significant targets for chemical therapeutics in various diseases (Gibson & Kraus, 2012).
2. DNA Damage Response and Repair
PARP enzymes, including Poly(A) polymerase gamma, are key in DNA surveillance and repair. They play a critical role in DNA damage response processes, enhancing the cytotoxic effects of DNA-damaging agents. This has led to their successful application in antitumor strategies, particularly in cancers with defective DNA repair mechanisms like BRCA1 and BRCA2 mutation carriers (Sandhu, Yap, & de Bono, 2010).
3. Cancer Therapy
Poly(A) polymerase gamma is crucial in cancer therapy, where its inhibitors have shown promise. The inhibitors selectively target cancer cells by exploiting defects in DNA repair pathways. This therapeutic approach is gaining traction, with several PARP inhibitors now in clinical development (Wang et al., 2017).
4. Transcriptional Regulation
Besides DNA repair, Poly(A) polymerase gamma also plays roles in transcriptional regulation. Its activity affects cellular and biological outcomes, including chromatin dynamics, gene transcription, and regulation of the cell cycle. These functions make it a significant factor in oncogenesis and cancer progression (Schiewer & Knudsen, 2014).
5. Genomic Integrity and DNA Repair Mechanisms
Poly(A) polymerase gamma contributes to maintaining genomic integrity and is involved in various DNA repair pathways. It is part of a broader family of PARP enzymes, each playing specific roles in processing and resolving DNA damage (De Vos, Schreiber, & Dantzer, 2012).
6. Structural and Functional Insights
Studies have also provided insights into the structure and function of Poly(A) polymerase gamma, revealing a conserved catalytic core that is crucial for its activity. This understanding aids in the development of inhibitors and therapeutic agents targeting this enzyme (Yang et al., 2014).
Properties
sequence |
RVIKNSIRLTL |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Poly(A) polymerase gamma (724-734) |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.